Cas no 108874-34-6 (4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride)

• Product Name: 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride
• CAS No: 108874-34-6
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 3033882
• Update Time: 2025-11-06

4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(4-nitrophenoxy)phenyl)MethanaMine hydrochloride
• 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride

• Inchi： 1S/C13H12N2O3.ClH/c14-9-10-1-5-12(6-2-10)18-13-7-3-11(4-8-13)15(16)17;/h1-8H,9,14H2;1H
• InChI Key： CVZIPVRMOFWHSI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)C1C=CC(N(=O)=O)=CC=1.Cl

Computed Properties

• Exact Mass: 280.061
• Monoisotopic Mass: 280.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2

4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride

4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride (CAS 108874-34-6): A Comprehensive Overview

4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride (CAS 108874-34-6) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as 4-Nitrophenoxy aniline hydrochloride, has garnered attention due to its unique chemical properties and potential uses in drug development. Researchers and industry professionals frequently search for 4-(4-Nitrophenoxy)phenylmethanamine HCl uses, CAS 108874-34-6 synthesis, and nitrophenoxy derivatives in medicine, reflecting its growing importance in scientific communities.

The molecular structure of 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride features a nitrophenoxy group attached to a phenylmethanamine backbone, which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, making it valuable for laboratory applications. Recent trends in AI-driven drug discovery and high-throughput screening have increased interest in this compound, as it serves as a potential building block for pharmacologically active molecules. Common search queries like CAS 108874-34-6 solubility and 4-Nitrophenoxy aniline stability indicate researchers' focus on its practical handling characteristics.

In pharmaceutical research, 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride has shown promise as an intermediate in the synthesis of compounds with potential biological activity. The presence of both amino and nitro functional groups allows for diverse chemical modifications, aligning with current interests in structure-activity relationship (SAR) studies. With the rise of personalized medicine and targeted drug delivery systems, this compound's versatility makes it relevant to contemporary research directions. Popular search terms such as 4-Nitrophenoxy phenylamine applications and 108874-34-6 in drug design reflect these emerging applications.

The synthesis of 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride typically involves nucleophilic aromatic substitution reactions, followed by salt formation. This process has been optimized to achieve high yields, as evidenced by searches for CAS 108874-34-6 preparation method and Nitrophenoxy amine hydrochloride synthesis. In analytical chemistry, the compound's distinct UV-Vis absorption properties make it useful for method development, particularly in HPLC analysis and spectroscopic studies - topics frequently explored in academic forums and research publications.

From a commercial perspective, 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride has seen steady demand from contract research organizations and pharmaceutical companies. Market analyses reveal growing interest in specialty chemical intermediates, with search volumes increasing for terms like CAS 108874-34-6 suppliers and Nitrophenoxy amine HCl price. The compound's stability under standard storage conditions (typically at room temperature in airtight containers) contributes to its practicality for industrial applications, addressing common concerns about chemical storage requirements and material handling.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride. Researchers are exploring catalytic processes and solvent-free reactions to reduce environmental impact, responding to industry demands reflected in searches for eco-friendly synthesis of nitrophenoxy compounds. These developments align with global trends toward sustainable pharmaceutical manufacturing and green chemical engineering principles.

Quality control of 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride relies on advanced analytical techniques, with particular emphasis on purity determination and impurity profiling. The compound's characterization typically involves NMR spectroscopy, mass spectrometry, and elemental analysis - techniques frequently mentioned in searches for CAS 108874-34-6 characterization. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical-grade materials and research chemicals.

The future outlook for 4-(4-Nitrophenoxy)phenylmethanamine Hydrochloride appears promising, particularly in the context of drug discovery platforms and medicinal chemistry research. As evidenced by search trends for nitrophenoxy compounds in drug development and CAS 108874-34-6 research papers, scientific interest continues to grow. The compound's structural features make it valuable for exploring new structure-activity relationships and developing novel bioactive molecules, positioning it as an important tool in modern chemical research.